Cas no 106139-40-6 (Ethenol-1,2-13C2,1-acetate)

• Product Name: Ethenol-1,2-13C2,1-acetate
• CAS No: 106139-40-6
• MF: C₄H₆O₂
• MW: 88.0745511054993
• CID: 127015
• PubChem ID: 16213619
• Update Time: 2024-11-03

Ethenol-1,2-13C2,1-acetate Chemical and Physical Properties

Names and Identifiers

• Ethenol-1,2-13C2,1-acetate
• ethenyl acetate
• VINYL-13C2 ACETATE
• (13C2)ethenyl acetate
• DTXSID60584073
• Vinyl-13C2 acetate, >=99 atom % 13C, >=99% (CP), contains ~0.1% hydroquinone as stabilizer
• (~13~C_2_)Ethenyl acetate
• 106139-40-6
• J-001547
• (1,2-13C2)ethenyl acetate
• Vinyl-13c2 acetate,99 atom % 13c
• VINYL-13C2 ACETATE, 99 ATOM % 13C

• Inchi： 1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3/i1+1,3+1
• InChI Key： XTXRWKRVRITETP-ZKDXJZICSA-N
• SMILES： O([13CH]=[13CH2])C(C)=O

Computed Properties

• Exact Mass: 88.043489101g/mol
• Monoisotopic Mass: 88.043489101g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.956 g/mL at 25 °C
• Melting Point: -93 °C(lit.)
• Boiling Point: 72-73 °C(lit.)
• Flash Point: 20 °F
• Refractive Index: n20/D 1.395(lit.)

Ethenol-1,2-13C2,1-acetate Security Information

• Hazardous Material transportation number：UN 1301 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23-36/37-40
• Safety Instruction： 16-23-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters